Cas no 2248412-05-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6516444
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate
- 2248412-05-5
-
- Inchi: 1S/C17H18N2O5/c1-11(20)18-17(9-5-2-6-10-17)16(23)24-19-14(21)12-7-3-4-8-13(12)15(19)22/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,18,20)
- InChI Key: VYRKEKHZBFAJKF-UHFFFAOYSA-N
- SMILES: O(C(C1(CCCCC1)NC(C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 330.12157168g/mol
- Monoisotopic Mass: 330.12157168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 92.8Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6516444-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate |
2248412-05-5 | 95.0% | 0.05g |
$395.0 | 2025-03-14 | |
| Enamine | EN300-6516444-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate |
2248412-05-5 | 95.0% | 0.1g |
$414.0 | 2025-03-14 | |
| Enamine | EN300-6516444-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate |
2248412-05-5 | 95.0% | 0.25g |
$432.0 | 2025-03-14 | |
| Enamine | EN300-6516444-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate |
2248412-05-5 | 95.0% | 0.5g |
$451.0 | 2025-03-14 | |
| Enamine | EN300-6516444-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate |
2248412-05-5 | 95.0% | 1.0g |
$470.0 | 2025-03-14 | |
| Enamine | EN300-6516444-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate |
2248412-05-5 | 95.0% | 2.5g |
$923.0 | 2025-03-14 | |
| Enamine | EN300-6516444-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate |
2248412-05-5 | 95.0% | 5.0g |
$1364.0 | 2025-03-14 | |
| Enamine | EN300-6516444-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate |
2248412-05-5 | 95.0% | 10.0g |
$2024.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate
Compound CAS No. 2248412-05-5: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-Acetamidocyclohexane-1-Carboxylate
The compound with CAS No. 2248412-05-5, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials.
The molecular structure of this compound is characterized by a cyclohexane ring substituted with an acetamide group and a carboxylate moiety. The isoindole ring system further enhances the molecule's complexity and functional diversity. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.
In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization steps. The use of transition metal catalysts has proven to be highly effective in achieving the desired stereochemistry and regioselectivity during the synthesis process.
Recent research has focused on the potential of this compound as a precursor for drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an attractive candidate for targeted drug delivery applications. Additionally, its compatibility with biodegradable polymers has opened new avenues in the development of implantable medical devices.
The pharmacological properties of this compound have also been extensively studied. Preclinical trials have demonstrated its efficacy as an inhibitor of certain kinases involved in cancer progression. Furthermore, its low toxicity profile and high bioavailability make it a promising candidate for further clinical development.
In the realm of materials science, this compound has shown potential as a building block for advanced polymers and nanomaterials. Its ability to undergo controlled polymerization under mild conditions has led to the creation of novel materials with tailored mechanical and thermal properties.
The environmental impact of this compound has also been a topic of recent investigation. Studies have shown that it exhibits biodegradability under specific conditions, which is a critical factor in ensuring its sustainability in industrial applications.
In conclusion, the compound with CAS No. 2248412-05-5, namely 1,3-dioxo-..., represents a significant advancement in modern organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a key molecule in contemporary research.
2248412-05-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-acetamidocyclohexane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)